Cas no 1207054-98-5 (5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 1207054-98-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5957612
• PubChem ID: 45559659
• Update Time: 2025-05-22

5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide
• 5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-3-carboxamide
• 5-methyl-N-[(thiophen-3-yl)methyl]-1,2-oxazole-3-carboxamide
• F5831-7481
• 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide
• 1207054-98-5
• AKOS024520566

• Inchi： 1S/C10H10N2O2S/c1-7-4-9(12-14-7)10(13)11-5-8-2-3-15-6-8/h2-4,6H,5H2,1H3,(H,11,13)
• InChI Key： YPZNBHHFMOMUMY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C=CSC=2)=O)=N1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 1207054-98-5)

5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 1207054-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of thiophene and oxazole moieties, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, characterized by a methyl-substituted oxazole ring linked to a thiophene via a carboxamide bridge, offers versatility in synthetic chemistry and biological activity modulation.

The growing interest in heterocyclic compounds like 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide stems from their potential as bioactive molecules. Researchers are particularly intrigued by its role in targeting enzymes and receptors involved in inflammation and metabolic disorders. Recent studies highlight its relevance in the development of small-molecule inhibitors, a hot topic in precision medicine and AI-driven drug design. The compound’s structural motifs align with current trends in fragment-based drug discovery, making it a valuable candidate for virtual screening and high-throughput assays.

From a synthetic perspective, 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide is synthesized via multistep organic reactions, often involving amide coupling and heterocyclic ring formation. Its CAS No. 1207054-98-5 serves as a critical identifier for procurement and regulatory compliance. The compound’s solubility in polar organic solvents like DMSO and methanol facilitates its use in in vitro studies, while its stability under ambient conditions ensures practical handling in laboratory settings.

In the agrochemical sector, derivatives of 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide are explored for their pesticidal activity, addressing global demands for sustainable crop protection. The thiophene-oxazole scaffold is known to interact with biological targets in pests, offering a pathway for eco-friendly formulations. This aligns with the increasing focus on green chemistry and reduced environmental impact, topics frequently searched in academic and industrial databases.

Market dynamics for CAS No. 1207054-98-5 reflect its niche yet expanding applications. Suppliers emphasize its high purity (≥95%) for research use, catering to pharmaceutical and biotech companies investing in novel therapeutic agents. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity and quality, ensuring reproducibility in experimental outcomes. The compound’s patent landscape reveals active filings in kinase inhibition and antimicrobial applications, underscoring its commercial potential.

For researchers querying “thiophene-oxazole hybrid synthesis” or “bioactive carboxamides”, this compound serves as a prime example of structure-activity relationship optimization. Its molecular weight (238.29 g/mol) and logP values (~2.1) suggest favorable drug-likeness, a key metric in computational chemistry workflows. Collaborative studies integrating machine learning for molecular property prediction further highlight its relevance in modern cheminformatics.

In summary, 5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 1207054-98-5) represents a multifaceted tool for scientific innovation. Its applications span medicinal chemistry, agrochemical development, and material science, driven by its adaptable heterocyclic framework. As interest in targeted therapies and sustainable chemicals grows, this compound is poised to remain a focal point in interdisciplinary research.